Cas no 1461726-94-2 (4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide)

• Product Name: 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide
• CAS No: 1461726-94-2
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 4601289
• PubChem ID: 86767821
• Update Time: 2025-10-28

4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide
• 2-Morpholinecarboximidamide, 4-cyclohexyl-N-hydroxy-

• Inchi： 1S/C11H21N3O2/c12-11(13-15)10-8-14(6-7-16-10)9-4-2-1-3-5-9/h9-10,15H,1-8H2,(H2,12,13)
• InChI Key： GFXRNQYZWLIYKJ-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)CCOC(C(NO)=N)C1

Additional information on 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide

Introduction to 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide (CAS No. 1461726-94-2)

4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide, identified by its CAS number 1461726-94-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclohexyl substituent and a N'-hydroxymorpholine moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry. The 2-carboximidamide functional group further enhances its utility as a building block for more complex pharmacophores.

The structural composition of 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide makes it a versatile intermediate in synthetic chemistry. The presence of the cyclohexyl group contributes to the compound's stability and solubility, while the hydroxymorpholine ring introduces hydrogen bonding capabilities, which can be crucial for interactions with biological targets. These features make it an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been a growing interest in morpholine derivatives due to their demonstrated efficacy in various therapeutic areas. The hydroxymorpholine moiety, in particular, has been shown to enhance the bioavailability and metabolic stability of drugs. Researchers have been exploring its incorporation into novel molecules to improve pharmacokinetic profiles and target specificity. The compound 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide represents a promising example of such an approach.

The synthesis of 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclohexyl group at the 4-position and the formation of the carboximidamide linkage are critical steps that determine the compound's overall properties. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, have been employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential role in developing new therapeutic agents. The morpholine ring is known to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. Additionally, the carboximidamide group can serve as a linker or a pharmacophoric element that enhances binding affinity. These characteristics have led to its investigation in various disease models, including neurological disorders and inflammatory conditions.

The latest research in this area has highlighted the importance of structure-activity relationships (SAR) in optimizing morpholine derivatives. By systematically modifying different parts of the molecule, scientists can fine-tune its biological activity and reduce unwanted side effects. For instance, studies have shown that varying the size and electronic properties of the cyclohexyl substituent can significantly impact the compound's potency and selectivity. This underscores the need for detailed structural analysis and molecular modeling.

Another area of interest is the pharmacokinetic behavior of 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its clinical potential. Preliminary studies suggest that this molecule exhibits favorable solubility and stability properties, which could translate into improved bioavailability. Further investigations are needed to fully characterize its pharmacokinetic profile in vivo.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide interacts with biological targets at the atomic level. These simulations help identify key binding sites and optimize lead compounds before they enter preclinical testing. By leveraging computational tools alongside experimental data, researchers can accelerate the drug development process significantly.

In conclusion, 4-cyclohexyl-N'-hydroxymorpholine-2-carboximidamide (CAS No. 1461726-94-2) is a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration in drug design and development. As research continues to uncover new therapeutic opportunities, this molecule is likely to play an important role in addressing unmet medical needs.